N-[4-bromo-2-(propan-2-yl)phenyl]-2-{[5-(3-methylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide

• Molecular Formula: C20H20BrN3O2S
• Molecular Weight: 446.4 g/mol
• IUPAC Name: N-(4-bromo-2-propan-2-ylphenyl)-2-[[5-(3-methylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C20H20BrN3O2S/c1-12(2)16-10-15(21)7-8-17(16)22-18(25)11-27-20-24-23-19(26-20)14-6-4-5-13(3)9-14/h4-10,12H,11H2,1-3H3,(H,22,25)
• InChI Key: OJZZFIRBZNDBIW-UHFFFAOYSA-N
• SMILES: CC1=CC=CC(=C1)C2=NN=C(O2)SCC(=O)NC3=C(C=C(C=C3)Br)C(C)C
• Canonical SMILES: CC1=CC(=CC=C1)C2=NN=C(O2)SCC(=O)NC3=C(C=C(C=C3)Br)C(C)C

Description

N-[4-bromo-2-(propan-2-yl)phenyl]-2-{[5-(3-methylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide is a chemical compound that has been synthesized for scientific research purposes. This compound has been found to have potential applications in the field of medicinal chemistry due to its unique properties.

Mechanism of Action

The exact mechanism of action of N-[4-bromo-2-(propan-2-yl)phenyl]-2-{[5-(3-methylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide is not fully understood. However, it has been suggested that the compound may act by inhibiting certain enzymes or proteins that are involved in disease processes.
Biochemical and Physiological Effects:
Studies have shown that this compound can have various biochemical and physiological effects. For example, it has been found to have anti-inflammatory and antioxidant properties, as well as the ability to induce apoptosis (programmed cell death) in cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using N-[4-bromo-2-(propan-2-yl)phenyl]-2-{[5-(3-methylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide in lab experiments is its unique structure, which allows for the exploration of new chemical and biological pathways. However, one limitation is that the compound may have limited solubility in certain solvents, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research involving N-[4-bromo-2-(propan-2-yl)phenyl]-2-{[5-(3-methylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide. One direction is to further explore its potential as a drug candidate for the treatment of cancer, inflammation, and bacterial infections. Another direction is to investigate its potential as a tool for studying new chemical and biological pathways. Additionally, further research is needed to fully understand the compound's mechanism of action and its biochemical and physiological effects.

Synthesis Methods

The synthesis of N-[4-bromo-2-(propan-2-yl)phenyl]-2-{[5-(3-methylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide involves several steps. The first step involves the synthesis of 5-(3-methylphenyl)-1,3,4-oxadiazole-2-thiol, which is then reacted with 4-bromo-2-(propan-2-yl)aniline to form the intermediate compound. The final step involves the reaction of the intermediate compound with acetic anhydride to form the desired product.

Scientific Research Applications

N-[4-bromo-2-(propan-2-yl)phenyl]-2-{[5-(3-methylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide has been found to have potential applications in medicinal chemistry research. It has been studied as a potential drug candidate for the treatment of various diseases such as cancer, inflammation, and bacterial infections.